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Compound of Interest

Compound Name:
Benzyldimethyldecylammonium

chloride

Cat. No.: B127469 Get Quote

An In-depth Technical Guide to Benzyldimethyldecylammonium Chloride

This technical guide provides a comprehensive overview of Benzyldimethyldecylammonium
chloride (BDDAC), a quaternary ammonium compound. It is intended for researchers,

scientists, and professionals in drug development and chemical industries who require detailed

information on its molecular structure, properties, synthesis, and analysis.

Molecular Structure and Physicochemical
Properties
Benzyldimethyldecylammonium chloride is a cationic surfactant belonging to the quaternary

ammonium salt group. Its structure consists of a central positively charged nitrogen atom

bonded to four organic groups: a benzyl group, two methyl groups, and a long-chain decyl

group. This amphipathic structure, with a hydrophilic quaternary ammonium head and a

hydrophobic decyl tail, is responsible for its surfactant properties and antimicrobial activity.

Quantitative Data Summary
The key physicochemical properties of Benzyldimethyldecylammonium chloride are

summarized in the table below for easy reference.
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Property Value Reference

IUPAC Name
N-benzyl-N,N-dimethyldecan-

1-aminium chloride
[1]

Synonyms
Benzyldecyldimethylammoniu

m chloride
[2]

Molecular Formula C₁₉H₃₄ClN [2]

Molecular Weight 311.93 g/mol [2][3]

CAS Number 965-32-2 [2]

EC Number 213-521-5 [3]

Appearance White to light brown powder [2]

Melting Point 50-60 °C [2][3]

SMILES String
[Cl-].CCCCCCCCCC--

INVALID-LINK--(C)Cc1ccccc1
[3]

InChI Key
TTZLKXKJIMOHHG-

UHFFFAOYSA-M
[3]

Molecular Structure Diagram
The following diagram illustrates the chemical structure of Benzyldimethyldecylammonium
chloride, highlighting its core components.

Caption: Molecular structure of Benzyldimethyldecylammonium chloride.

Synthesis and Mechanism of Action
General Synthesis Protocol
Benzyldimethyldecylammonium chloride is typically synthesized via the quaternization of a

tertiary amine, N,N-dimethyldecylamine, with benzyl chloride. This is a type of nucleophilic

substitution reaction.[4][5] The general workflow for this synthesis is outlined below.
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Reactants:
- N,N-Dimethyldecylamine

- Benzyl Chloride

Add Solvent
(e.g., Acetone, Ethanol)

1 Reaction Conditions:
- Stirring

- Elevated Temperature (e.g., 80-90°C)

2 Monitor Reaction
(e.g., TLC, GC)

3 Purification:
- Cooling & Crystallization

- Filtration

4 Drying
(Under Vacuum)

5 Final Product:
Benzyldimethyldecylammonium

Chloride

6

Click to download full resolution via product page

Caption: General workflow for the synthesis of BDDAC.

Antimicrobial Mechanism of Action
The primary mechanism of antimicrobial action for quaternary ammonium compounds like

BDDAC involves the disruption of microbial cell membranes.[2] The positively charged cationic

head adsorbs to the negatively charged microbial cell surface, while the hydrophobic tail

penetrates the lipid bilayer, leading to a loss of membrane integrity, leakage of essential

cytoplasmic contents, and ultimately, cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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